4-(5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-yl)phenol

• IUPAC Name: 4-(5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-2-yl)phenol
• InChI: InChI=1S/C16H22N2O/c1-15-7-16(2)10-17(8-15)14(18(9-15)11-16)12-3-5-13(19)6-4-12/h3-6,14,19H,7-11H2,1-2H3
• InChI Key: BZIKERUGOYPXJT-UHFFFAOYSA-N
• Canonical SMILES: CC12CC3(CN(C1)C(N(C2)C3)C4=CC=C(C=C4)O)C
• Molecular Formula: C16H22N2O
• Molecular Weight: 258.36 g/mol

Description

4-(5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-yl)phenol is a chemical compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry. This compound has been found to have a unique structure that allows it to bind to specific receptors in the body, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 4-(5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-yl)phenol involves its ability to bind to specific receptors in the body. This compound has been found to bind to the sigma-1 receptor, which is involved in various physiological processes, including pain perception, cognition, and mood regulation.
Biochemical and Physiological Effects:
The binding of 4-(5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-yl)phenol to the sigma-1 receptor has been found to have various biochemical and physiological effects. This compound has been found to have neuroprotective effects, as well as anti-inflammatory and anti-tumor properties. Additionally, this compound has been found to have potential applications in the treatment of depression and anxiety.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-yl)phenol in lab experiments include its unique structure and potential applications in the development of new drugs. However, the limitations of using this compound in lab experiments include its complex synthesis process and limited availability.

Future Directions

There are several future directions for research involving 4-(5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-yl)phenol. One such direction involves the development of new drugs based on this compound, which could have potential applications in the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicinal chemistry.

Synthesis Methods

The synthesis of 4-(5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-yl)phenol can be achieved through a multi-step process involving the reaction of various chemical reagents. One such method involves the reaction of 2,3,6,7-tetramethyl-1,4-diazepane with 2-bromo-4-nitrophenol, followed by reduction of the resulting compound to yield 4-(5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-yl)phenol.

Scientific Research Applications

The unique structure of 4-(5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-yl)phenol has made it a subject of interest for researchers in the field of medicinal chemistry. This compound has been found to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.